Cas no 872206-59-2 (3-(4-ethylbenzenesulfonyl)-6-methoxy-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one)
3-(4-ethylbenzenesulfonyl)-6-methoxy-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-ethylbenzenesulfonyl)-6-methoxy-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one
- 4(1H)-Quinolinone, 3-[(4-ethylphenyl)sulfonyl]-6-methoxy-1-[(4-methoxyphenyl)methyl]-
- 3-(4-ethylphenyl)sulfonyl-6-methoxy-1-[(4-methoxyphenyl)methyl]quinolin-4-one
- 3-(4-ethylbenzenesulfonyl)-6-methoxy-1-[(4-methoxyphenyl)methyl]-1,4-dihydroquinolin-4-one
- 872206-59-2
- 3-((4-ethylphenyl)sulfonyl)-6-methoxy-1-(4-methoxybenzyl)quinolin-4(1H)-one
- F1607-0855
- AB00675481-01
- AKOS001838256
-
- Inchi: 1S/C26H25NO5S/c1-4-18-7-12-22(13-8-18)33(29,30)25-17-27(16-19-5-9-20(31-2)10-6-19)24-14-11-21(32-3)15-23(24)26(25)28/h5-15,17H,4,16H2,1-3H3
- InChI Key: KLKLOYKFUYBOEI-UHFFFAOYSA-N
- SMILES: N1(CC2=CC=C(OC)C=C2)C2=C(C=C(OC)C=C2)C(=O)C(S(C2=CC=C(CC)C=C2)(=O)=O)=C1
Computed Properties
- Exact Mass: 463.14534407g/mol
- Monoisotopic Mass: 463.14534407g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 7
- Complexity: 803
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 81.3Ų
Experimental Properties
- Density: 1.282±0.06 g/cm3(Predicted)
- Boiling Point: 666.0±55.0 °C(Predicted)
- pka: 0.62±0.70(Predicted)
3-(4-ethylbenzenesulfonyl)-6-methoxy-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1607-0855-2μmol |
3-(4-ethylbenzenesulfonyl)-6-methoxy-1-[(4-methoxyphenyl)methyl]-1,4-dihydroquinolin-4-one |
872206-59-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1607-0855-5μmol |
3-(4-ethylbenzenesulfonyl)-6-methoxy-1-[(4-methoxyphenyl)methyl]-1,4-dihydroquinolin-4-one |
872206-59-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1607-0855-10μmol |
3-(4-ethylbenzenesulfonyl)-6-methoxy-1-[(4-methoxyphenyl)methyl]-1,4-dihydroquinolin-4-one |
872206-59-2 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1607-0855-20μmol |
3-(4-ethylbenzenesulfonyl)-6-methoxy-1-[(4-methoxyphenyl)methyl]-1,4-dihydroquinolin-4-one |
872206-59-2 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1607-0855-1mg |
3-(4-ethylbenzenesulfonyl)-6-methoxy-1-[(4-methoxyphenyl)methyl]-1,4-dihydroquinolin-4-one |
872206-59-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1607-0855-2mg |
3-(4-ethylbenzenesulfonyl)-6-methoxy-1-[(4-methoxyphenyl)methyl]-1,4-dihydroquinolin-4-one |
872206-59-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1607-0855-3mg |
3-(4-ethylbenzenesulfonyl)-6-methoxy-1-[(4-methoxyphenyl)methyl]-1,4-dihydroquinolin-4-one |
872206-59-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1607-0855-4mg |
3-(4-ethylbenzenesulfonyl)-6-methoxy-1-[(4-methoxyphenyl)methyl]-1,4-dihydroquinolin-4-one |
872206-59-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1607-0855-5mg |
3-(4-ethylbenzenesulfonyl)-6-methoxy-1-[(4-methoxyphenyl)methyl]-1,4-dihydroquinolin-4-one |
872206-59-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1607-0855-10mg |
3-(4-ethylbenzenesulfonyl)-6-methoxy-1-[(4-methoxyphenyl)methyl]-1,4-dihydroquinolin-4-one |
872206-59-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
3-(4-ethylbenzenesulfonyl)-6-methoxy-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 3-(4-ethylbenzenesulfonyl)-6-methoxy-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one
3-(4-Ethylbenzenesulfonyl)-6-methoxy-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one: A Comprehensive Overview
The compound 3-(4-Ethylbenzenesulfonyl)-6-methoxy-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one (CAS No: 872206-59-2) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of dihydroquinolinones, which are known for their diverse biological activities and applications in drug development. The molecule's structure is characterized by a quinolinone core, which is a bicyclic framework consisting of a benzene ring fused with a pyridone moiety. This core is further substituted with several functional groups that contribute to its unique properties and biological activity.
The quinolinone framework is a well-studied structure in medicinal chemistry due to its ability to interact with various biological targets, such as kinases, proteases, and other enzymes. The substitution pattern of this compound includes a sulfonyl group at the 3-position, which is derived from 4-Ethylbenzenesulfonic acid. This group is known to enhance the molecule's lipophilicity and stability, making it more suitable for pharmacological applications. Additionally, the presence of methoxy groups at the 6-position of the quinolinone ring and on the 4-methoxyphenyl methyl substituent further modulates the molecule's physicochemical properties, such as solubility and bioavailability.
Recent studies have highlighted the importance of dihydroquinolinones in targeting specific biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, research has shown that certain dihydroquinolinones can inhibit key enzymes involved in cell proliferation and apoptosis, making them promising candidates for anticancer therapies. The sulfonyl group in this compound has been shown to play a critical role in enhancing the binding affinity of the molecule to its target proteins, thereby improving its efficacy.
The synthesis of 3-(4-Ethylbenzenesulfonyl)-6-methoxy-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one involves a series of well-established organic reactions, including Suzuki couplings, Friedel-Crafts alkylation, and oxidation reactions. These steps ensure the precise construction of the molecule's complex structure while maintaining its stereochemistry and functionality. The use of advanced synthetic techniques has also enabled researchers to optimize the yield and purity of this compound, making it more accessible for preclinical studies.
In terms of biological activity, this compound has demonstrated potent inhibitory effects against several disease-related targets. For example, studies have shown that it can effectively inhibit the activity of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. This property makes it a valuable tool in the development of targeted therapies for cancers characterized by dysregulated CDK activity. Furthermore, the compound's ability to modulate inflammatory pathways has also been explored, suggesting its potential application in treating inflammatory diseases such as arthritis and cardiovascular disorders.
One of the most recent advancements in the study of this compound involves its use in combination therapies. Researchers have found that when administered alongside other anticancer agents, 3-(4-Ethylbenzenesulfonyl)-6-methoxy-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one can enhance the overall efficacy of treatment by synergistically targeting multiple pathways involved in tumor growth and metastasis. This approach not only improves therapeutic outcomes but also reduces the likelihood of drug resistance developing over time.
From an analytical standpoint, this compound has been extensively characterized using modern spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These analyses have provided detailed insights into its molecular structure and purity, ensuring that it meets rigorous quality standards for use in both research and clinical settings. Additionally, computational modeling studies have been conducted to predict the molecule's interactions with various biological targets at an atomic level. These studies have been instrumental in guiding further optimization efforts aimed at improving its pharmacokinetic properties.
In conclusion, 3-(4-Ethylbenzenesulfonyl)-6-methoxy-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one (CAS No: 872206-59-2) represents a significant advancement in medicinal chemistry due to its unique structural features and diverse biological activities. Its potential applications span across various therapeutic areas, including oncology, inflammation management, and neuroprotection. As research continues to uncover new insights into its mechanisms of action and therapeutic potential
872206-59-2 (3-(4-ethylbenzenesulfonyl)-6-methoxy-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)